4-(Diethylphosphonomethyl)-2-pyridinecarboxamide

• CAS RN: 113190-80-0
• Molecular Formula: C11H17N2O4P
• Molecular Weight: 272.24 g/mol
• IUPAC Name: 4-(diethoxyphosphorylmethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C11H17N2O4P/c1-3-16-18(15,17-4-2)8-9-5-6-13-10(7-9)11(12)14/h5-7H,3-4,8H2,1-2H3,(H2,12,14)
• InChI Key: DBGQJKPCYUSWPL-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC1=CC(=NC=C1)C(=O)N)OCC

Description

4-(Diethylphosphonomethyl)-2-pyridinecarboxamide is a useful research compound. Its molecular formula is C11H17N2O4P and its molecular weight is 272.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1.10 g of 2-cyano-4-(diethylphosphonomethyl)pyridine and 4.5 ml of concentrated sulfuric acid is heated at 90° for 5 minutes. The reaction mixture is poured onto ice and neutralized with 10% sodium hydroxide. The resulting precipitate is collected to afford 4-(di-ethylphosphonomethyl)-2-pyridinecarboxamide melting at 140°-142°.

Synthesis routes and methods II

Procedure details

A mixture of 1.10 g of 2-cyano-4-(diethylphosphonomethyl)pyridine and 4.5 ml of concentrated sulfuric acid is heated at 90° for 5 minutes. The reaction mixture is poured onto ice and neutralized with 10% sodium hdroxide. The resulting precipitate is collected to afford 4-(diethylphosphonomethyl)-2-pyridinecarboxamide melting at 140°-142°.